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Compound of Interest

Compound Name:
4,6-Dimethoxypyrimidine-2-

carboxylic acid

Cat. No.: B159874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of 4,6-dimethoxypyrimidine-2-carboxylic acid.

The information is curated for researchers and professionals engaged in chemical synthesis

and drug discovery.

Core Physicochemical Properties
4,6-Dimethoxypyrimidine-2-carboxylic acid is a substituted pyrimidine derivative. Its core

chemical and physical properties are summarized in the table below, providing a foundational

dataset for experimental design and computational modeling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b159874?utm_src=pdf-interest
https://www.benchchem.com/product/b159874?utm_src=pdf-body
https://www.benchchem.com/product/b159874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₈N₂O₄ [1]

Molecular Weight 184.15 g/mol [1][2][3]

CAS Number 128276-50-6 [1][2]

Boiling Point 426.2°C at 760 mmHg

Density 1.349 g/cm³

SMILES
O=C(C1=NC(OC)=CC(OC)=N

1)O
[1]

LogP 0.192 [1]

Topological Polar Surface Area

(TPSA)
81.54 Å² [1]

Hydrogen Bond Acceptors 5 [1]

Hydrogen Bond Donors 1 [1]

Rotatable Bonds 3 [1]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 4,6-dimethoxypyrimidine-
2-carboxylic acid are not readily available in the public domain, a general synthetic approach

can be inferred from standard organic chemistry principles. A plausible synthetic route is

outlined below.

Logical Workflow for Synthesis

Starting Material:
4,6-Dihydroxypyrimidine-2-carboxylic acid Methylation Reaction

  Methylating agent (e.g., dimethyl sulfate)
  Base (e.g., NaOH) Product:

4,6-Dimethoxypyrimidine-2-carboxylic acid
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Caption: A potential synthetic pathway for 4,6-dimethoxypyrimidine-2-carboxylic acid.

Biological Significance and Signaling Pathways
Currently, there is limited publicly available information directly implicating 4,6-
dimethoxypyrimidine-2-carboxylic acid in specific biological signaling pathways. However,

the pyrimidine scaffold is a well-established pharmacophore present in numerous biologically

active compounds, including antiviral and anticancer agents. The structural similarity of this

compound to a related molecule, 4,6-dihydroxypyrimidine-2-carboxylic acid, suggests potential

avenues for investigation.

Hypothetical Signaling Pathway Involvement
Given the prevalence of pyrimidine derivatives as enzyme inhibitors, a hypothetical interaction

with a kinase signaling pathway is depicted below. This diagram illustrates a potential

mechanism of action where a pyrimidine-based inhibitor could block a critical step in a signal

transduction cascade.
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Caption: Hypothetical inhibition of a kinase signaling pathway by a pyrimidine derivative.

Conclusion
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4,6-Dimethoxypyrimidine-2-carboxylic acid is a chemical compound with well-defined

physicochemical properties. While detailed experimental protocols and its specific biological

roles are not extensively documented in publicly accessible sources, its structural features

suggest potential for further investigation in medicinal chemistry and drug discovery. The

provided data and conceptual frameworks offer a starting point for researchers interested in

exploring the synthesis and biological activity of this and related pyrimidine derivatives. Further

experimental validation is necessary to elucidate its true biological function and therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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